Cas no 23224-08-0 (Phenol,4-(5,6-dihydroimidazo[2,1-b]thiazol-3-yl)-, hydrobromide (1:1))

• Product Name: Phenol,4-(5,6-dihydroimidazo[2,1-b]thiazol-3-yl)-, hydrobromide (1:1)
• CAS No: 23224-08-0
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 277798
• PubChem ID: 419402
• Update Time: 2025-04-19

Phenol,4-(5,6-dihydroimidazo[2,1-b]thiazol-3-yl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(5,6-dihydroimidazo[2,1-b]thiazol-3-yl)-, hydrobromide (1:1)
• 4-(5,6-dihydroimidazo[2,1-b][1,3]thiazol-3-yl)phenol
• 4-(5,6-dihydro-imidazo[2,1-b]thiazol-3-yl)-phenol, hydrobromide
• AC1L9HNT
• AG-E-67542
• CTK4F1126
• NSC114526
• Phenol, 4-(5,6-dihydroimidazo(2,1-b)thiazol-3-yl)-
• Phenol, 4-(5,6-dihydroimidazo[2,1-b]thiazol-3-yl)-
• SureCN2501522
• NSC 114526
• 4-(5,6-dihydroimidazo[2,1-b]thiazol-3-yl)phenol
• DTXSID30177799
• 23224-08-0
• SCHEMBL2501522

• Inchi： 1S/C11H10N2OS/c14-9-3-1-8(2-4-9)10-7-15-11-12-5-6-13(10)11/h1-4,7,14H,5-6H2
• InChI Key： VHAXYBWGPIXDEA-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)O)N2C1=NCC2

Computed Properties

• Exact Mass: 297.97800
• Monoisotopic Mass: 218.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 65.76000
• LogP: 2.23020